Cas no 90839-84-2 (1-o-tolyl-1H-pyrazol-3-amine)

1-o-tolyl-1H-pyrazol-3-amine structure
1-o-tolyl-1H-pyrazol-3-amine structure
Product Name:1-o-tolyl-1H-pyrazol-3-amine
CAS No:90839-84-2
MF:C10H11N3
MW:173.214441537857
CID:995155
PubChem ID:28301247
Update Time:2025-04-20

1-o-tolyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-o-tolyl-1H-pyrazol-3-amine
    • SCHEMBL5958591
    • 1-o-Tolyl-1H-pyrazol-3-ylamine
    • AKOS011972688
    • F8889-9252
    • 1-(2-methylphenyl)-1H-pyrazol-3-amine
    • 1-(2-methylphenyl)pyrazol-3-amine
    • 90839-84-2
    • 1-(2-methylphenyl)-1h-pyrazole-3-amine
    • AM20041377
    • 1-(o-Tolyl)-1H-pyrazol-3-amine
    • KWSBWVPBMJHEJG-UHFFFAOYSA-N
    • DB-420470
    • Inchi: 1S/C10H11N3/c1-8-4-2-3-5-9(8)13-7-6-10(11)12-13/h2-7H,1H3,(H2,11,12)
    • InChI Key: KWSBWVPBMJHEJG-UHFFFAOYSA-N
    • SMILES: N1(C=CC(N)=N1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 173.095297364g/mol
  • Monoisotopic Mass: 173.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.8Ų
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